Cas no 586986-51-8 (2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3,4-dimethylphenyl)acetamide)

• Product Name: 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3,4-dimethylphenyl)acetamide
• CAS No: 586986-51-8
• MF: C₁₈H₁₉N₅OS
• MW: 353.441361665726
• CID: 5477352
• Update Time: 2025-06-08

2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-dimethylphenyl)acetamide
• 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3,4-dimethylphenyl)acetamide

• Inchi： 1S/C18H19N5OS/c1-12-8-9-15(10-13(12)2)20-16(24)11-25-18-22-21-17(23(18)19)14-6-4-3-5-7-14/h3-10H,11,19H2,1-2H3,(H,20,24)
• InChI Key： IGIKUBGRRZSOBR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(C)=C1)(=O)CSC1N(N)C(C2=CC=CC=C2)=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3,4-dimethylphenyl)acetamide

Introduction to 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3,4-dimethylphenyl)acetamide (CAS No. 586986-51-8)

2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3,4-dimethylphenyl)acetamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 586986-51-8, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a sulfanyl group linked to a triazole ring and an acetamide moiety, makes it a subject of intense study for its potential therapeutic applications.

The molecular framework of 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3,4-dimethylphenyl)acetamide is characterized by its high degree of functionalization. The presence of the triazole ring, known for its stability and ability to engage in hydrogen bonding, enhances the compound's interaction with biological targets. This structural feature is particularly relevant in the context of drug design, where the ability to form specific interactions with proteins and enzymes is crucial.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. Studies have indicated that the sulfanyl group in 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3,4-dimethylphenyl)acetamide plays a critical role in modulating its biological activity. This group is known to participate in various non-covalent interactions, including hydrogen bonding and hydrophobic interactions, which are essential for effective binding to biological targets.

In the realm of medicinal chemistry, the synthesis and optimization of heterocyclic compounds like 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3,4-dimethylphenyl)acetamide have been a focal point due to their diverse biological activities. The triazole moiety, in particular, has been extensively studied for its antimicrobial and anti-inflammatory properties. The phenyl ring further enhances the compound's pharmacological profile by contributing to its lipophilicity and solubility.

The acetamide group at the N-position of the molecule is another key feature that influences its biological activity. Acetamides are known to exhibit a wide range of pharmacological effects, including analgesic and anti-inflammatory properties. The combination of these structural elements makes 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3,4-dimethylphenyl)acetamide a promising candidate for further investigation in drug discovery.

Current research in the field of chemical biology has highlighted the importance of understanding the molecular interactions that govern biological processes. The study of compounds like 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-ylsulfanyl-N-(3,4-dimethylphenyl)acetamide (CAS No. 58698651) has provided valuable insights into the mechanisms underlying various diseases. By elucidating how these compounds interact with their targets at the molecular level, researchers can develop more effective therapeutic strategies.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex molecular framework of this compound.

The pharmacokinetic properties of 2-(4-amino--5--phenyl--)-triazol--sulfanyl-N--(34dimethylphenyI)acetamide are also an area of active investigation. Understanding how this compound is absorbed、distributed、metabolized，and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preclinical studies have begun to explore these aspects，providing valuable data on its pharmacokinetic profile.

In conclusion，2-(42mino52--5--phenyI54H14triazol35--yI)sulfanyI54N54(34dimethylphenyI)acetamide (CAS No。58698651) represents a significant advancement in pharmaceutical research。Its complex structure，functionalized with multiple bioactive moieties，makes it a promising candidate for further development。Ongoing studies aim to uncover its full therapeutic potential，with the hope that it will contribute to novel treatments for various diseases。